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Executive Summary

Janthinocin C (CAS: 131086-54-9) is a macrocyclic depsipeptide antibiotic isolated from the
fermentation broth of the Gram-negative bacterium Janthinobacterium lividum.[2][3][4][5] It
belongs to the janthinocin family (A, B, and C), which are cyclic decapeptide lactones.[2][3][5]
[6][7][8][9] Janthinocin C is distinguished structurally by the presence of a dehydrotryptophan

moiety, resulting from the dehydration of the ngcontent-ng-c1352109670="" _nghost-ng-

€1270319359="" class="inline ng-star-inserted">

-hydroxytryptophan residue found in its congener, Janthinocin A.[3]

Functionally, Janthinocin C exhibits potent antibacterial activity against Gram-positive
bacteria, including multidrug-resistant strains, with potency often exceeding that of vancomycin.
[2][3][5] This guide details its chemical structure, isolation protocols, and the spectroscopic
methodologies used for its elucidation.[2][3][5][6][10]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1672785#bc-rfq
https://www.benchchem.com/product/b1672785/docs?utm_src=pdf-body#technical-monograph-janthinocin-c-structural-characterization-and-physicochemical-properties-3
https://pubchem.ncbi.nlm.nih.gov/compound/Janthinocin-A
https://bio-fermen.bocsci.com/product/janthinocin-a-cas-131086-52-7-349160.html
https://www.medkoo.com/products/19856
https://en.wikipedia.org/wiki/C-peptide
https://pubchem.ncbi.nlm.nih.gov/compound/Janthinocin-A
https://bio-fermen.bocsci.com/product/janthinocin-a-cas-131086-52-7-349160.html
https://en.wikipedia.org/wiki/C-peptide
https://www.jstage.jst.go.jp/article/antibiotics1968/43/8/43_8_913/_article/-char/ja/
https://www.researchgate.net/publication/6425181_Violacein_and_biofilm_production_in_Janthinobacterium_lividum
https://pubmed.ncbi.nlm.nih.gov/2211359/
https://www.jstage.jst.go.jp/article/antibiotics1968/43/8/43_8_913/_article
https://www.benchchem.com/product/b1672785/docs?utm_src=pdf-body#technical-monograph-janthinocin-c-structural-characterization-and-physicochemical-properties-3
https://bio-fermen.bocsci.com/product/janthinocin-a-cas-131086-52-7-349160.html
https://www.benchchem.com/product/b1672785/docs?utm_src=pdf-body#technical-monograph-janthinocin-c-structural-characterization-and-physicochemical-properties-3
https://pubchem.ncbi.nlm.nih.gov/compound/Janthinocin-A
https://bio-fermen.bocsci.com/product/janthinocin-a-cas-131086-52-7-349160.html
https://en.wikipedia.org/wiki/C-peptide
https://pubchem.ncbi.nlm.nih.gov/compound/Janthinocin-A
https://bio-fermen.bocsci.com/product/janthinocin-a-cas-131086-52-7-349160.html
https://en.wikipedia.org/wiki/C-peptide
https://www.jstage.jst.go.jp/article/antibiotics1968/43/8/43_8_913/_article/-char/ja/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2020.598789/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672785?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Structure & Physicochemical
Properties[1][2][3][4][6][92][10]

Janthinocin C is a cyclic decapeptide containing a lactone linkage (depsipeptide).[3][5] Its
scaffold incorporates several non-proteinogenic amino acids, which contribute to its stability
and biological profile.[2][3]

Molecular Specifications

Property Data
Common Name Janthinocin C
CAS Number 131086-54-9

Molecular Formula

Molecular Weight (Average) 1175.35 Da
Exact Mass (Monoisotopic) 1174.6023 Da
Macrocyclic Peptide Lactone
Class ] )
(Cyclodepsipeptide)
Source Organism Janthinobacterium lividum

Soluble in MeOH, DMSO, DMF; poorly soluble

Solubility ) .
in water

Structural Composition

The core structure of Janthinocin C is defined by a 28-membered macrocyclic ring formed via
an ester bond between the C-terminus and a hydroxyl group of a side chain.[2][3][5]

e Macrocyclization: Ester linkage between the carboxyl group of the C-terminal amino acid and
the hydroxyl group of a threonine or similar hydroxy-amino acid residue.[2][3][5]

¢ Unique Residues:

o Dehydrotryptophan (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""
class="inline ng-star-inserted">
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Trp): Unlike Janthinocin A (which contains
-hydroxytryptophan) and Janthinocin B (

-ketotryptophan), Janthinocin C contains a dehydrotryptophan residue (indicated by the
indole-methylene moiety).[3][5] This unsaturation reduces the mass by 18 Da relative to
Janthinocin A (

loss).[3][5]

o ngcontent-ng-c1352109670=""_nghost-ng-c1270319359="" class="inline ng-star-
inserted">

-hydroxy-D-leucine: A rare amino acid isomer conserved across the janthinocin series.[3]

[5]

o Ornithine/Diaminobutyric acid derivatives: Often present in the peptide sequence,
contributing to the cationic character.

Isolation and Purification Protocol

The isolation of Janthinocin C requires a specific fermentation and extraction workflow to
separate it from the structurally similar congeners A and B.

Fermentation and Extraction Workflow

The following protocol is based on the foundational isolation methodologies established for
Janthinobacterium metabolites (Johnson et al., 1990).

Step-by-Step Methodology:

e Seed Culture: Inoculate Janthinobacterium lividum into Trypticase Soy Broth (TSB) and
incubate at 25°C for 24 hours.

o Production Fermentation: Transfer seed culture (2% v/v) into production medium (e.g.,
soluble starch, glucose, yeast extract, peptone).[2][3][5] Incubate at 25°C with aeration (200
rpm) for 48—72 hours.

o Separation: Centrifuge broth (10,000 x g, 20 min) to separate mycelial cake from the
supernatant.
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o Note: Janthinocins are often found in both the supernatant and the cell mass, but
predominantly in the supernatant or loosely associated with cells.

o Extraction:

o Supernatant: Extract with ngcontent-ng-c1352109670=""_nghost-ng-c1270319359=""
class="inline ng-star-inserted">

-butanol or ethyl acetate.[3][5]

o Mycelia: Extract with methanol or acetone.

» Concentration: Combine organic extracts and concentrate in vacuo to yield a crude oily
residue.

 Purification (HPLC): Isolate Janthinocin C using preparative RP-HPLC.
o Column: C18 (Octadecylsilane).[3][5]
o Mobile Phase: Gradient of Acetonitrile/Water + 0.1% TFA.

o Detection: UV at 215 nm and 280 nm (tryptophan absorption).[3][5]

Visualization: Isolation Workflow
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Figure 1: Isolation workflow for Janthinocin C from J. lividum fermentation broth.[2][3][5]

Structure Elucidation Methodologies
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Determining the structure of Janthinocin C requires differentiating it from its congeners. The
primary difference lies in the tryptophan residue modification.

Mass Spectrometry (HR-ESI-MS)

o Objective: Determine exact mass and molecular formula.
e Observation: Janthinocin C shows a molecular ion

at m/z ~1175.6.[3][5]

o Comparison:
o Janthinocin A: ~1193 Da (Contains -OH).[2][3][5]
o Janthinocin C: ~1175 Da (Contains C=C).[3][4][5]

o Mass =18 Da (

), confirming the dehydration relationship.[3][5]

Nuclear Magnetic Resonance (NMR)

* 1H NMR: The key diagnostic signal for Janthinocin C is the presence of a vinyl proton
singlet (or doublet depending on conformation) associated with the dehydrotryptophan
moiety (ngcontent-ng-c1352109670=""_nghost-ng-c1270319359="" class="inline ng-star-
inserted">

-unsaturation), typically appearing in the downfield region (6.5—7.5 ppm), distinct from the
aliphatic

-proton signals seen in Janthinocin A.[3][5]

e 13C NMR: Absence of the ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""
class="inline ng-star-inserted">

carbon signal for the
-position of tryptophan and appearance of an

carbon signal.
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Amino Acid Analysis (Marfey’s Method)

To determine absolute configuration (L vs D), the peptide is hydrolyzed (6N HCI, 110°C) and
derivatized with Marfey’s reagent (FDAA).[2][3][5]

o Result: Janthinocin C yields standard amino acids plus the unique erythro-ngcontent-ng-
€1352109670=""_nghost-ng-c1270319359="" class="inline ng-star-inserted">

-hydroxy-D-leucine.[3][5] The dehydrotryptophan is often destroyed or degraded into indole-

pyruvate derivatives during acid hydrolysis, which is a diagnostic marker for dehydro-
residues.[2][3][5]

Visualization: Structural Logic
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Purified Compound 1H/13C NMR L (Dehydro-Trp) Janthinocin C

Acid Hydrolysis
(6N HCI)

Marfey's Analysis
(Chirality)
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Figure 2: Analytical logic flow for the structural confirmation of Janthinocin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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